Cas no 65512-62-1 (1-chloro-4,4-dimethylpentan-2-ol)

• Product name: 1-chloro-4,4-dimethylpentan-2-ol
• CAS No: 65512-62-1
• MF: C₇H₁₅ClO
• MW: 150.646401643753
• MDL: MFCD32724161
• CID: 3264344
• PubChem ID: 84107200

1-chloro-4,4-dimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-PENTANOL, 1-CHLORO-4,4-DIMETHYL-
• 1-chloro-4,4-dimethylpentan-2-ol
• EN300-1968335
• 65512-62-1
• SCHEMBL11913364

• MDL： MFCD32724161
• Inchi： InChI=1S/C7H15ClO/c1-7(2,3)4-6(9)5-8/h6,9H,4-5H2,1-3H3
• InChI Key： NMMIVVNKGJUPEI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 150.0811428Da
• Monoisotopic Mass: 150.0811428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 2.3

Additional information on 1-chloro-4,4-dimethylpentan-2-ol

Introduction to 1-Chloro-4,4-dimethylpentan-2-ol (CAS No. 65512-62-1)

1-Chloro-4,4-dimethylpentan-2-ol, with the CAS number 65512-62-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its molecular formula C₈H₁₇ClO and a molecular weight of approximately 160.67 g/mol. The presence of a chlorine atom and a hydroxyl group in its structure imparts distinct reactivity and functional versatility.

The synthesis of 1-chloro-4,4-dimethylpentan-2-ol can be achieved through several routes, with the most common methods involving the reaction of 4,4-dimethylpentan-2-one with an appropriate chlorinating agent followed by reduction. The resulting compound exhibits excellent stability under a wide range of conditions, making it suitable for various chemical transformations and industrial processes.

In the pharmaceutical industry, 1-chloro-4,4-dimethylpentan-2-ol has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for the development of anti-inflammatory agents and antimicrobial compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-chloro-4,4-dimethylpentan-2-ol exhibited potent anti-inflammatory activity in vitro, suggesting its potential use in the treatment of inflammatory diseases.

Beyond pharmaceuticals, 1-chloro-4,4-dimethylpentan-2-ol has also found applications in the agrochemical sector. Its unique chemical structure makes it an attractive candidate for the synthesis of pesticides and herbicides. A recent study published in Pesticide Biochemistry and Physiology highlighted the effectiveness of 1-chloro-4,4-dimethylpentan-2-ol-based compounds in controlling certain plant pathogens and pests, demonstrating its potential as a safer alternative to traditional chemicals.

In materials science, the reactivity and functional groups of 1-chloro-4,4-dimethylpentan-2-ol have been exploited to develop novel polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a monomer or cross-linking agent to enhance the mechanical properties and thermal stability of polymeric materials. The resulting materials exhibit improved durability and resistance to environmental factors, making them suitable for various industrial applications.

The environmental impact of 1-chloro-4,4-dimethylpentan-2-ol is another area of active research. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. This characteristic makes it an environmentally friendly option for industrial processes where sustainability is a key consideration.

Safety is a critical aspect when handling any chemical compound. While 1-chloro-4,4-dimethylpentan-2-ol is generally considered safe when used under controlled conditions, proper handling and storage practices are essential to ensure workplace safety. It is recommended to follow standard safety guidelines for handling organic compounds with functional groups such as chlorine and hydroxyl groups.

In conclusion, 1-chloro-4,4-dimethylpentan-2-ol (CAS No. 65512-62-1) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new potential uses and benefits, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.